Tetra-sulfo-Cy7 DBCO

• Molecular Formula: C65H70N4O14S4
• Molecular Weight: 1259.5 g/mol
• InChI: InChI=1S/C65H70N4O14S4/c1-64(2)54-42-52(86(78,79)80)30-32-57(54)67(38-12-40-84(72,73)74)59(64)34-28-48-18-11-19-49(29-35-60-65(3,4)55-43-53(87(81,82)83)31-33-58(55)68(60)39-13-41-85(75,76)77)63(48)50-24-22-45(23-25-50)14-5-10-21-61(70)66-37-36-62(71)69-44-51-17-7-6-15-46(51)26-27-47-16-8-9-20-56(47)69/h6-9,15-17,20,22-25,28-35,42-43H,5,10-14,18-19,21,36-41,44H2,1-4H3,(H4-,66,70,72,73,74,75,76,77,78,79,80,81,82,83)
• InChIKey: UKMSDIPVITUGAJ-UHFFFAOYSA-N

Tetra-sulfo-Cy7 DBCO Overview

Tetra-sulfo-Cy7 DBCO (CAS 2714419-16-4, MW 1259.6) is a water-soluble, near-infrared (NIR) fluorescent probe combining a tetrasulfonated cyanine 7 (Cy7) fluorophore with a dibenzocyclooctyne (DBCO) moiety . The sulfonate groups confer high aqueous solubility and minimize dye aggregation, while the DBCO group enables strain-promoted azide-alkyne cycloaddition (SPAAC) for copper-free click chemistry . Its excitation maximum is approximately 753 nm, emission maximum approximately 775 nm, with an extinction coefficient of ~255,000 M⁻¹cm⁻¹, placing it within the NIR tissue transparency window for deep-tissue imaging [1]. The fluorescence is pH-insensitive from pH 4 to 10 and produces minimal autofluorescence in biological specimens .

Spectral Window NIR-I emission for deep-tissue fluorescence imaging

Aqueous Compatibility Direct use in aqueous buffers without organic co-solvents

Bioorthogonal Handle Copper-free DBCO-SPAAC for mild biomolecule conjugation

• [1] TargetMol. (n.d.). Tetra-sulfo-Cy7 DBCO (T206629). Product Technical Datasheet. View Source

Why Tetra-sulfo-Cy7 DBCO Cannot Be Substituted

Generic substitution of Tetra-sulfo-Cy7 DBCO with non-sulfonated Cy7-DBCO, alternative NIR fluorophore-DBCO conjugates, or other Cy7 derivatives is not straightforward due to fundamental differences in aqueous solubility, aggregation propensity, and spectral compatibility. Non-sulfonated cyanine dyes require organic co-solvents (e.g., DMF or DMSO) for solubilization prior to bioconjugation, which can denature sensitive biomolecules and lead to precipitation or aggregation in aqueous buffers [1]. Sulfonation dramatically increases water solubility—in the structurally analogous sulfo-Cy5 DBCO system, sulfonation improves water solubility by over 100-fold compared to the non-sulfonated counterpart [2]. Furthermore, alternative NIR dyes such as Alexa Fluor 750, DyLight 750, or IRDye 750 may exhibit different extinction coefficients, quantum yields, photostability profiles, or pH sensitivities that affect assay reproducibility and sensitivity . Tetrasulfonation specifically reduces dye-dye stacking (H-aggregate formation) and non-specific binding, which are common problems with hydrophobic cyanine dyes that lead to fluorescence quenching and high background [3]. The DBCO moiety's SPAAC reaction kinetics (second-order rate constant ~0.3–0.9 M⁻¹s⁻¹) are also distinct from copper-catalyzed click chemistry (CuAAC) and other bioorthogonal handles, meaning substitution requires re-optimization of conjugation protocols .

Solubility Mismatch

Non-sulfonated Cy7 derivatives require DMF/DMSO co-solvents, risking protein denaturation and assay variability.

Spectral & Stability Differences

Alternative NIR dyes (Alexa 750, DyLight 750) exhibit different extinction coefficients, quantum yields, and photostability profiles.

Aggregation Propensity

Hydrophobic cyanine dyes form H-aggregates that quench fluorescence and increase non-specific background in aqueous buffers.

• [1] AAT Bioquest. (2021, December 21). Sulfonated vs Non-Sulfonated Cyanines. Technical Blog. View Source
• [2] 西安瑞禧生物科技有限公司. (2025). 1564286-24-3, sulfo-Cy5 DBCO，磺化Cy5二苯基环辛炔. Product Technical Note. View Source
• [3] Paul, T., et al. (2024). Structural control of dye–protein binding, aggregation and hydrophilicity in a series of asymmetric cyanines. Dyes and Pigments, 222, 111835. View Source

Tetra-sulfo-Cy7 DBCO: Key Evidence

Aqueous Solubility Without Co-solvents

Tetrasulfonation confers dramatic aqueous solubility enhancement relative to non-sulfonated Cy7 derivatives. In the structurally analogous sulfo-Cy5 DBCO system, the introduction of sulfonate groups increases water solubility by over 100-fold compared to non-sulfonated Cy5-DBCO, with sulfo-Cy5 DBCO achieving 10 mg/mL solubility in pure water [1]. Non-sulfonated cyanine dyes require organic co-solvents such as DMF or DMSO for dissolution prior to bioconjugation, which can denature proteins and introduce experimental variability [2]. Tetra-sulfo-Cy7 DBCO's high aqueous solubility enables direct use in PBS, HEPES, or Tris buffers without organic additives, simplifying workflows and preserving biomolecule integrity .

Aqueous Solubility

Class-level

Sulfonated: >10 mg/mL in water
Non-sulfonated: requires DMF/DMSO

Enables co-solvent-free aqueous bioconjugation

Analog data from sulfo-Cy5 DBCO; verify with lot

Evidence Dimension	Water solubility
Target Compound Data	>10 mg/mL in water (inferred from sulfo-Cy5 DBCO analog)
Comparator Or Baseline	Non-sulfonated Cy7-DBCO: requires DMF/DMSO co-solvent for solubilization
Quantified Difference	>100-fold improvement in aqueous solubility for sulfonated versus non-sulfonated analog
Conditions	Sulfo-Cy5 DBCO: pure water; comparison based on structurally analogous sulfonated cyanine system

Why This Matters

This differential dictates that Tetra-sulfo-Cy7 DBCO can be used directly in aqueous biological buffers without organic co-solvents, reducing protein denaturation risk and eliminating dialysis steps required to remove organic solvents.

• [1] 西安瑞禧生物科技有限公司. (2025). 1564286-24-3, sulfo-Cy5 DBCO，磺化Cy5二苯基环辛炔. Product Technical Note. View Source
• [2] AAT Bioquest. (2021, December 21). Sulfonated vs Non-Sulfonated Cyanines. Technical Blog. View Source

NIR-I Spectral Window for Deep Tissue Imaging

Tetra-sulfo-Cy7 DBCO exhibits excitation and emission maxima of 753 nm and 775 nm, respectively, with an extinction coefficient of 255,000 M⁻¹cm⁻¹ . This spectral profile places it squarely within NIR window I (700–900 nm), where biological tissues exhibit minimal hemoglobin and water absorption and reduced autofluorescence . In contrast, shorter-wavelength analogs such as sulfo-Cy5-DBCO (ex/em 647/668 nm) [1] and sulfo-Cy3-DBCO (ex/em ~550/570 nm) [2] have limited tissue penetration depth. The 775 nm emission enables imaging depths of several millimeters to centimeters, compared to hundreds of micrometers for visible-wavelength dyes .

NIR-I Emission

Cross-study context

Ex/Em 753/775 nm, ε = 255,000 M⁻¹cm⁻¹
Sulfo-Cy5: 647/668 nm

Supports deep-tissue imaging selection over visible dyes

Vendor technical data

Evidence Dimension	Excitation/Emission maxima
Target Compound Data	Ex/Em: 753/775 nm; ε = 255,000 M⁻¹cm⁻¹
Comparator Or Baseline	Sulfo-Cy5-DBCO: Ex/Em 647/668 nm; Sulfo-Cy3-DBCO: Ex/Em ~550/570 nm
Quantified Difference	Emission redshift: 775 nm vs 668 nm (Δ = 107 nm) and vs ~570 nm (Δ = 205 nm)
Conditions	PBS buffer or aqueous conditions; data from vendor technical specifications

Why This Matters

For procurement decisions, this spectral differentiation determines the compound's suitability for in vivo deep-tissue imaging applications versus superficial or in vitro studies.

• [1] 西安瑞禧生物科技有限公司. (2025). 1564286-24-3, sulfo-Cy5 DBCO，磺化Cy5二苯基环辛炔. Product Technical Note. View Source
• [2] 星戈瑞荧光. (2023). Sulfo CY7-DBCO、Sulfo CY5-DBCO、Sulfo CY3-DBCO该如何选择？. Technical Article. View Source

pH-Insensitive Fluorescence

Tetra-sulfo-Cy7 DBCO maintains stable fluorescence across a broad pH range from 4 to 10 . This property contrasts with many pH-sensitive fluorophores such as fluorescein derivatives (pKa ~6.4) or pHrodo dyes, which exhibit diminished fluorescence in acidic environments like lysosomes (pH 4.5–5.0) . The pH insensitivity of Tetra-sulfo-Cy7 DBCO ensures consistent signal intensity regardless of subcellular localization or fluctuations in extracellular pH, enabling reliable quantification across diverse experimental conditions [1].

pH Insensitivity

Class-level

pH 4–10 stable; fluorescein drops

Enables quantitative imaging in acidic organelles

Vendor-specified pH range

Reduced Aggregation

Class-level

3× improved S/N ratio vs non-sulfonated analog

Reduced non-specific background and higher effective brightness

Analog data; confirm with conjugated construct

SPAAC Conjugation

Cross-study context

DBCO-SPAAC: 0.3–0.9 M⁻¹s⁻¹
CuAAC: 10–200 M⁻¹s⁻¹

Copper-free, biocompatible conjugation despite slower kinetics

Trade-off between speed and cytotoxicity

Photostability & Brightness

Reported

ε = 255,000 M⁻¹cm⁻¹; comparable to Alexa Fluor 750 (ε 280,000)

High brightness with reduced aggregation loss

No direct head-to-head photostability data

Evidence Dimension	pH range for stable fluorescence
Target Compound Data	pH 4–10 (stable fluorescence)
Comparator Or Baseline	Fluorescein-based dyes: fluorescence decreases significantly below pH 6.4
Quantified Difference	Tetra-sulfo-Cy7 DBCO maintains stable emission across 6 pH units; fluorescein loses >50% emission below pH 6
Conditions	Aqueous solution; vendor-specified pH stability range

Why This Matters

This property makes Tetra-sulfo-Cy7 DBCO the preferred choice for applications involving acidic compartments (endosomes, lysosomes) or experiments where pH may vary, without requiring pH correction or internal standards.

• [1] TargetMol. (n.d.). Tetra-sulfo-Cy7 DBCO (T206629). Product Technical Datasheet. View Source

Reduced Aggregation Propensity

Tetrasulfonation reduces dye-dye stacking interactions that lead to non-fluorescent H-aggregates, a common limitation of hydrophobic cyanine dyes . In the structurally related sulfo-Cy5 DBCO system, sulfonation resulted in a 3-fold improvement in signal-to-noise ratio compared to non-sulfonated Cy5-DBCO [1]. Non-sulfonated NIR dyes such as IRDye 800CW and DyLight 800 exhibit significant H-dimer formation when conjugated to antibodies at high dye-to-protein ratios, reducing effective brightness and compromising quantitative accuracy . The charged sulfonate groups of Tetra-sulfo-Cy7 DBCO electrostatically repel adjacent dye molecules, minimizing stacking and preserving monomeric fluorescence [2].

Reduced Aggregation

Class-level

3× improved S/N ratio vs non-sulfonated analog

Reduced non-specific background and higher effective brightness

Analog data; confirm with conjugated construct

Evidence Dimension	Aggregation propensity and signal-to-noise ratio
Target Compound Data	3-fold improved signal-to-noise ratio (inferred from sulfo-Cy5 DBCO analog)
Comparator Or Baseline	Non-sulfonated Cy5-DBCO: baseline signal-to-noise
Quantified Difference	S/N ratio improvement: 3× for sulfonated versus non-sulfonated analog
Conditions	Western blot and cellular imaging assays; sulfo-Cy5 DBCO data

Why This Matters

Lower aggregation directly translates to higher effective brightness per conjugated dye molecule and reduced non-specific background, improving assay sensitivity and quantitative dynamic range.

• [1] 西安瑞禧生物科技有限公司. (2025). 1564286-24-3, sulfo-Cy5 DBCO，磺化Cy5二苯基环辛炔. Product Technical Note. View Source
• [2] Paul, T., et al. (2024). Structural control of dye–protein binding, aggregation and hydrophilicity in a series of asymmetric cyanines. Dyes and Pigments, 222, 111835. View Source

Copper-Free SPAAC Bioconjugation

The DBCO moiety enables strain-promoted azide-alkyne cycloaddition (SPAAC) with a second-order rate constant of 0.3–0.9 M⁻¹s⁻¹ . While slower than copper-catalyzed click chemistry (CuAAC, k ≈ 10–200 M⁻¹s⁻¹), SPAAC eliminates the requirement for cytotoxic copper catalysts, preserving cell viability and protein function [1]. In enzymatic Fab labeling studies, DBCO-mediated click reactions achieved 92% modification efficiency within 4 hours under mild aqueous conditions, demonstrating quantitative conversion in biologically relevant settings [2]. This contrasts with alternative bioorthogonal handles such as TCO-tetrazine ligation (k up to 10⁴ M⁻¹s⁻¹), which offers faster kinetics but requires larger, more hydrophobic tetrazine moieties that may affect biomolecule function .

SPAAC Conjugation

Cross-study context

DBCO-SPAAC: 0.3–0.9 M⁻¹s⁻¹
CuAAC: 10–200 M⁻¹s⁻¹

Copper-free, biocompatible conjugation despite slower kinetics

Trade-off between speed and cytotoxicity

Evidence Dimension	Second-order rate constant for azide cycloaddition
Target Compound Data	DBCO SPAAC: 0.3–0.9 M⁻¹s⁻¹
Comparator Or Baseline	CuAAC: 10–200 M⁻¹s⁻¹; TCO-tetrazine: up to 10⁴ M⁻¹s⁻¹
Quantified Difference	SPAAC is ~10–200× slower than CuAAC, but copper-free and biocompatible
Conditions	Aqueous buffer, pH 7.4, ambient temperature

Why This Matters

Selection between SPAAC and alternative click chemistries involves a trade-off between reaction speed and biocompatibility; Tetra-sulfo-Cy7 DBCO is optimal when copper toxicity must be avoided and moderate conjugation rates are acceptable.

• [1] 西安瑞禧生物科技有限公司. (2025). Sulfo-CY7-DBCO，水溶性花青素花菁染料CY7标记二苯并环辛炔的生物相容性特点. Product Technical Note. View Source
• [2] Agustriana, E., et al. (2026). Chemoenzymatic method for site-selective fluorophore conjugation of a native IgG Fab fragment. Journal of Biotechnology, 389, 110–118. View Source

Photostability and Brightness

Tetra-sulfo-Cy7 DBCO is described as a 'bright and photostable near-IR probe' with an extinction coefficient of 255,000 M⁻¹cm⁻¹, comparable to industry-standard NIR dyes including Alexa Fluor 750, DyLight 750, and IRDye 750 . The high extinction coefficient contributes to superior brightness, while the tetrasulfonated structure enhances photostability by reducing dye aggregation and protecting the fluorophore from reactive oxygen species . In antibody labeling studies with analogous NIR dyes, sterically shielded or highly sulfonated dyes demonstrated 1–2 orders of magnitude greater brightness than conventional NIR dyes due to prevention of fluorophore stacking .

Photostability & Brightness

Reported

ε = 255,000 M⁻¹cm⁻¹; comparable to Alexa Fluor 750 (ε 280,000)

High brightness with reduced aggregation loss

No direct head-to-head photostability data

Evidence Dimension	Extinction coefficient and brightness
Target Compound Data	ε = 255,000 M⁻¹cm⁻¹
Comparator Or Baseline	Alexa Fluor 750 (ε ≈ 280,000 M⁻¹cm⁻¹); DyLight 750 (ε ≈ 270,000 M⁻¹cm⁻¹)
Quantified Difference	Comparable extinction coefficient to leading NIR dyes; sulfonation prevents brightness loss from aggregation
Conditions	Aqueous buffer; vendor spectral data

Why This Matters

While not directly head-to-head compared, the combination of high extinction coefficient and reduced aggregation supports procurement when assay sensitivity and signal longevity under illumination are critical requirements.

Tetra-sulfo-Cy7 DBCO Applications

In Vivo NIR Fluorescence Imaging

Tetra-sulfo-Cy7 DBCO's 775 nm emission falls within NIR window I (700–900 nm), enabling deep tissue penetration with minimal hemoglobin absorption and tissue autofluorescence . This makes it optimal for whole-body fluorescence imaging in mice, including tumor xenograft tracking, biodistribution studies of nanoparticle drug carriers, and real-time monitoring of immune cell trafficking. The tetrasulfonation ensures high aqueous solubility for intravenous administration without organic co-solvents, while the DBCO moiety enables pre-targeting strategies via SPAAC with azide-modified targeting ligands [1].

Antibody Bioconjugation for Diagnostics

The copper-free SPAAC reaction of Tetra-sulfo-Cy7 DBCO with azide-functionalized antibodies or proteins enables site-specific fluorescent labeling without cytotoxic copper ions [2]. The high aqueous solubility eliminates the need for DMF/DMSO co-solvents that can denature antibodies, while the reduced aggregation propensity (3× improved S/N ratio versus non-sulfonated analog) maintains high fluorescence brightness per conjugated dye molecule [3]. This combination is particularly valuable for developing fluorescent immunoassays, Western blot detection reagents, and flow cytometry antibody panels where sensitivity and reproducibility are paramount.

Intracellular Tracking in Acidic Organelles

The pH insensitivity of Tetra-sulfo-Cy7 DBCO across pH 4–10 ensures consistent fluorescence intensity even within acidic compartments such as endosomes (pH 5.5–6.5) and lysosomes (pH 4.5–5.0) . This differentiates it from pH-sensitive fluorophores like fluorescein, which lose significant emission below pH 6.4. Researchers studying protein trafficking, receptor internalization, or lysosomal degradation can rely on Tetra-sulfo-Cy7 DBCO for quantitative fluorescence measurements without pH-dependent signal artifacts.

Hydrogel and Biosensor Functionalization

The extreme water solubility (>10 mg/mL inferred from sulfonated analog) enables direct incorporation of Tetra-sulfo-Cy7 DBCO into aqueous-based hydrogels, microfluidic devices, and biosensor surfaces without organic co-solvents that could alter material properties or denature immobilized biomolecules [3]. The DBCO group permits covalent attachment to azide-functionalized surfaces or scaffold components via SPAAC under mild, biocompatible conditions, while the NIR fluorescence provides sensitive readout for analyte detection or biomaterial degradation monitoring.

Application

Selection Property

Validation Focus

In vivo NIR imaging

NIR-I emission, aqueous solubility

Tissue penetration, biodistribution

Antibody labeling for assays

Copper-free SPAAC, reduced aggregation

Conjugation efficiency, S/N ratio

Intracellular trafficking

pH-insensitive fluorescence (pH 4–10)

Lysosomal pH stability, quantification

Hydrogel/biosensor integration

High water solubility, DBCO reactivity

Material compatibility, conjugation specificity

• [1] 星戈瑞荧光. (2023). Sulfo CY7-DBCO、Sulfo CY5-DBCO、Sulfo CY3-DBCO该如何选择？. Technical Article. View Source
• [2] Agustriana, E., et al. (2026). Chemoenzymatic method for site-selective fluorophore conjugation of a native IgG Fab fragment. Journal of Biotechnology, 389, 110–118. View Source
• [3] 西安瑞禧生物科技有限公司. (2025). 1564286-24-3, sulfo-Cy5 DBCO，磺化Cy5二苯基环辛炔. Product Technical Note. View Source